2-(p-Aminophenyl)-2-phenylacetonitrile monohydrochloride
Overview
Description
“2-(p-Aminophenyl)-2-phenylacetonitrile monohydrochloride” is a chemical compound with the molecular formula C15H15ClN2 . It is also known by other synonyms such as “(p-Aminophenyl)(p-tolyl)acetonitrile hydrochloride” and has a molecular weight of 258.74 g/mol .
Synthesis Analysis
While specific synthesis methods for “2-(p-Aminophenyl)-2-phenylacetonitrile monohydrochloride” were not found, there are related studies that might provide insights. For instance, a study reported the synthesis of COF-366 films on h-BN through imine-condensation reaction of tetra(p-aminophenyl)porphyrin (TAPP) and terephthaldehyde (TPA) in the presence of exfoliated h-BN transferred to the SiO2 substrate .
Molecular Structure Analysis
The molecular structure of “2-(p-Aminophenyl)-2-phenylacetonitrile monohydrochloride” includes a benzene ring and a nitrile group . The InChI string representation of the molecule is InChI=1S/C15H14N2.ClH/c1-11-2-4-12(5-3-11)15(10-16)13-6-8-14(17)9-7-13;/h2-9,15H,17H2,1H3;1H .
Chemical Reactions Analysis
While specific chemical reactions involving “2-(p-Aminophenyl)-2-phenylacetonitrile monohydrochloride” were not found, related compounds have been studied. For example, a study compared three classes of fluorescent probes for monitoring myeloperoxidase-derived hypochlorous acid, including boronate-, aminophenyl- and thiol-based fluorogenic probes .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(p-Aminophenyl)-2-phenylacetonitrile monohydrochloride” include a molecular weight of 258.74 g/mol, hydrogen bond donor count of 2, hydrogen bond acceptor count of 2, and rotatable bond count of 2 . The exact mass is 258.0923762 g/mol and the monoisotopic mass is 258.0923762 g/mol .
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research where it serves as a building block for synthesizing peptides and proteins. Its ability to introduce an amino group into a phenyl ring makes it valuable for modifying the structure of proteins, which can affect their function and interaction with other molecules .
Sensing Applications
Due to its functional groups, this chemical is used in the development of sensors, particularly for detecting substances that react with amines or nitriles. It can be part of a sensor array for detecting environmental pollutants or biological markers .
Electrophoresis
In biochemical analysis, 2-(4-aminophenyl)-2-phenylacetonitrile hydrochloride can be used as a capillary electrophoresis reagent. It helps in the separation of compounds based on their charge and size, which is crucial in the analysis of complex biological samples .
Drug Development
The compound’s structure is similar to that of various pharmacophores, making it a candidate for drug development. It could be a precursor in synthesizing new medicinal compounds, especially those targeting neurological pathways due to the presence of the phenyl ring .
Material Science
In material science, this compound can be used to functionalize surfaces or create novel polymers. Its chemical properties allow it to bind to other molecules, forming materials with specific characteristics like increased durability or conductivity .
Analytical Chemistry
2-(4-aminophenyl)-2-phenylacetonitrile hydrochloride: is used in analytical chemistry as a standard or reagent. Its well-defined properties make it suitable for calibrating instruments or as a reference compound in various chemical analyses .
Biological Labelling
The amino group in the compound can react with fluorescent markers or other tags, making it useful for labelling proteins or cells. This allows researchers to track biological processes in real-time or to visualize the location of specific molecules .
Therapeutics
Research is being conducted to explore the therapeutic applications of this compound. Its structural features could make it a potential candidate for treating certain diseases, especially those related to the central nervous system or metabolic disorders .
Future Directions
While specific future directions for “2-(p-Aminophenyl)-2-phenylacetonitrile monohydrochloride” were not found, related compounds have been studied for various applications. For example, a study reported the use of a novel reactive matrix, 2-phenyl-3-(p-aminophenyl) acrylonitrile (PAPAN), for sensitive and selective detection of glycans . This suggests potential future directions in the development of novel reactive matrices for biochemical applications.
Mechanism of Action
Target of Action
Similar compounds have been reported to exhibit potent antimicrobial activity . Therefore, it can be inferred that the compound might target bacterial cells, specifically their membrane and DNA .
Mode of Action
This could involve disruption of the bacterial cell membrane, leading to increased permeability and eventual cell death . Additionally, the compound may also interact with bacterial DNA, further contributing to its antimicrobial activity .
Pharmacokinetics
Similar compounds have been reported to be metabolized by cytochrome p450 1a1 , suggesting that this compound may also be metabolized in a similar manner.
Result of Action
Based on the potential antimicrobial activity of similar compounds, it can be inferred that the compound may lead to bacterial cell death through membrane disruption and dna interaction .
properties
IUPAC Name |
2-(4-aminophenyl)-2-phenylacetonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2.ClH/c15-10-14(11-4-2-1-3-5-11)12-6-8-13(16)9-7-12;/h1-9,14H,16H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMGPKQJLGUSAQX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C#N)C2=CC=C(C=C2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60990094 |
Source
|
| Record name | (4-Aminophenyl)(phenyl)acetonitrile--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60990094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(p-Aminophenyl)-2-phenylacetonitrile monohydrochloride | |
CAS RN |
69833-17-6, 71411-77-3 |
Source
|
| Record name | Benzeneacetonitrile, 4-amino-α-phenyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=69833-17-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(p-Aminophenyl)-2-phenylacetonitrile monohydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069833176 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (1)-2-(p-Aminophenyl)-2-phenylacetonitrile monohydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071411773 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (4-Aminophenyl)(phenyl)acetonitrile--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60990094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (±)-2-(p-aminophenyl)-2-phenylacetonitrile monohydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.068.508 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-(p-aminophenyl)-2-phenylacetonitrile monohydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.067.376 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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